Cas no 56961-25-2 (4-Amino-3,5-dichlorobenzoic acid)

• Product Name: 4-Amino-3,5-dichlorobenzoic acid
• CAS No: 56961-25-2
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD00017091
• CID: 89922
• PubChem ID: 42061
• Update Time: 2025-06-13

4-Amino-3,5-dichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-dichlorobenzoic acid
• 3,5-DICHLORO-4-AMINOBENZOIC ACID
• 3.5-Dichlor-4-amino-benzoesaeure
• 4-Amino-3,5-dichlor-benzoesaeure
• 4-amino-3,5-dichlorobenzoate
• 4-amino-3,5-dichloro-benzoic acid
• Benzoic acid,4-amino-3,5-dichloro
• EINECS 260-468-9
• NAB-930
• Benzoic acid, 4-amino-3,5-dichloro-
• BIK7NS3B2F
• 4-Amino-3,5-Dichlorobenzoicacid
• UHXYYTSWBYTDPD-UHFFFAOYSA-N
• NSC100894
• PubChem14451
• NCIOpen2_006893
• KSC495S0N
• 4-Carboxy-2,6-dichloroaniline
• 4-amino-3,5-dichloro-ben
• 4-amino-3,5-dichloro benzoic acid
• NS00033611
• DTXSID30205526
• AM84172
• SB77417
• AS-19419
• AKOS005061326
• SCHEMBL285092
• AI3-33338
• NSC-100894
• EN300-110291
• NSC 100894
• CS-W015355
• 56961-25-2
• 2-Amino-5-chlorobenzo[d]oxazol-6-ol
• FT-0602527
• MFCD00017091
• 4-Amino-3,5-dichlorobenzoic acid #
• BRN 2805751
• UNII-BIK7NS3B2F
• Z1269189983
• SY061645
• Q27274687
• 4-Amino-3,5-dichlorobenzoic acid, 98%
• 4-14-00-01279 (Beilstein Handbook Reference)
• DTXCID60128017
• BBL018964
• STK947691
• DB-022019

• MDL： MFCD00017091
• Inchi： 1S/C7H5Cl2NO2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,10H2,(H,11,12)
• InChI Key： UHXYYTSWBYTDPD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1N)Cl
• BRN： 2805751

Computed Properties

• Exact Mass: 204.97000
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: powder
• Melting Point: 290-293 °C (lit.)
• PSA: 63.32000
• LogP: 2.85500
• Solubility: Insoluble in water

4-Amino-3,5-dichlorobenzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DG1930000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Other Chemical Reagents

Additional information on 4-Amino-3,5-dichlorobenzoic acid

Recent Advances in the Research of 4-Amino-3,5-dichlorobenzoic Acid (CAS: 56961-25-2)

4-Amino-3,5-dichlorobenzoic acid (CAS: 56961-25-2) is a chlorinated benzoic acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and potential bioactive compound. Recent studies have explored its utility in drug discovery, agrochemical development, and materials science, with particular focus on its role as a building block for more complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of novel antibacterial agents targeting Gram-negative pathogens. Researchers utilized the amino and carboxyl functional groups of 4-amino-3,5-dichlorobenzoic acid to develop a series of hybrid molecules showing potent activity against multidrug-resistant Pseudomonas aeruginosa strains, with minimum inhibitory concentrations (MICs) as low as 2 μg/mL.

In materials science, a breakthrough application was reported in Advanced Materials (2024) where 56961-25-2 served as a key monomer in the development of conductive polymers with exceptional thermal stability. The dichloro-substituted aromatic ring system contributed to enhanced π-π stacking interactions, resulting in materials with conductivity values exceeding 100 S/cm while maintaining stability at temperatures up to 300°C.

The compound's mechanism of action in biological systems has been further elucidated through recent structural biology studies. X-ray crystallographic analysis of protein-ligand complexes revealed that derivatives of 4-amino-3,5-dichlorobenzoic acid can induce conformational changes in target enzymes through specific halogen bonding interactions, a finding that opens new avenues for rational drug design targeting protein-protein interactions.

Ongoing clinical research has identified several promising drug candidates derived from 56961-25-2 that are currently in Phase I/II trials for inflammatory diseases. These compounds exhibit selective inhibition of key signaling pathways while demonstrating favorable pharmacokinetic profiles, with oral bioavailability exceeding 60% in preclinical models.

From an industrial perspective, recent process chemistry innovations have significantly improved the synthetic accessibility of 4-amino-3,5-dichlorobenzoic acid. A 2024 patent application describes a continuous flow synthesis method that achieves 85% yield with >99% purity, addressing previous challenges in large-scale production of this valuable intermediate.

Future research directions highlighted in recent review articles emphasize the potential of 56961-25-2 derivatives in targeted drug delivery systems and as components of supramolecular assemblies for biomedical imaging. The unique electronic properties imparted by the dichloro substitution pattern continue to make this compound a focus of multidisciplinary research efforts across chemical biology and materials science.